Cas no 57338-19-9 (2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-)

2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)- structure
57338-19-9 structure
Product Name:2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
CAS No:57338-19-9
MF:C12H11ClN2O2
MW:250.680941820145
CID:345724
PubChem ID:841782
Update Time:2025-04-19

2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
    • ethyl 3-(3-chloroanilino)-2-cyanoprop-2-enoate
    • DTXSID70357058
    • AKOS030751659
    • 57338-19-9
    • Inchi: 1S/C12H11ClN2O2/c1-2-17-12(16)9(7-14)8-15-11-5-3-4-10(13)6-11/h3-6,8,15H,2H2,1H3
    • InChI Key: WXFLGONMNQJZFA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC=C(C#N)C(=O)OCC

Computed Properties

  • Exact Mass: 250.05103
  • Monoisotopic Mass: 250.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 62.12
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